Cas no 2227846-22-0 (tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227846-22-0
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 6100106
• PubChem ID: 165684942
• Update Time: 2025-06-13

tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate
• 2227846-22-0
• tert-butyl N-{3-chloro-4-[(2S)-2-hydroxypropyl]phenyl}carbamate
• EN300-1902430

• Inchi： 1S/C14H20ClNO3/c1-9(17)7-10-5-6-11(8-12(10)15)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： BZYLJUKDKYJOEV-VIFPVBQESA-N
• SMILES： ClC1C=C(C=CC=1C[C@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate

tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227846-22-0): An Overview

tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227846-22-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The tert-butyl group and the 3-chloro-4-(2S)-2-hydroxypropylphenyl moiety contribute to its distinct chemical properties, making it a valuable candidate for various biological studies.

The tert-butyl group is known for its steric hindrance and stability, which can influence the compound's reactivity and solubility. This characteristic is particularly important in medicinal chemistry, where the stability and solubility of a compound can significantly affect its pharmacokinetic properties. The 3-chloro-4-(2S)-2-hydroxypropylphenyl moiety, on the other hand, introduces chirality and functional groups that can interact with biological targets in specific ways. The presence of the chlorine atom and the hydroxyl group provides additional points of interaction, potentially enhancing the compound's binding affinity and selectivity.

Recent studies have explored the potential of tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity against certain types of cancer cells. The compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis makes it a potential lead for anticancer drug development. Additionally, its unique structure may allow for the design of prodrugs that can improve drug delivery and reduce side effects.

In another study, tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate was investigated for its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. The results indicated that the compound could effectively inhibit these enzymes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The ability to target multiple biological pathways with a single compound is a significant advantage in drug discovery, as it can lead to more effective treatments with fewer side effects.

The synthesis of tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate has been optimized using modern synthetic techniques, ensuring high yields and purity. These methods involve multi-step reactions that carefully control the formation of the tert-butyl and 3-chloro-4-(2S)-2-hydroxypropylphenyl moieties. The use of chiral catalysts and protecting groups is crucial in achieving the desired stereochemistry and functional group placement. The synthetic route has been validated through extensive characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The pharmacological properties of tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate have been extensively studied to understand its behavior in biological systems. In vitro assays have demonstrated that the compound exhibits favorable pharmacokinetic profiles, including good solubility, stability, and permeability across cell membranes. These properties are essential for ensuring that the compound can effectively reach its target site within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate in human subjects. Preliminary results have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. Further studies are needed to fully assess its therapeutic potential and to optimize dosing regimens for different indications.

In conclusion, tert-butyl N-{3-chloro-4-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227846-22-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive target for drug development. Ongoing research continues to uncover new applications and potential benefits of this compound, highlighting its significance in advancing medical treatments.